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Compound of Interest

Compound Name: 5-Chlorosalicylanilide

CAS No.: 4638-48-6

Cat. No.: B1584818

Get Quote

This document provides a detailed, procedural guide for the safe handling and proper disposal

of 5-Chlorosalicylanilide. As a halogenated aromatic amide, this compound requires specific

waste management protocols to ensure laboratory safety, environmental protection, and

regulatory compliance. The procedures outlined herein are grounded in established safety

standards and are designed to provide researchers, scientists, and drug development

professionals with the necessary information to manage this chemical waste stream

responsibly.

Part 1: Core Safety Directive: Hazard Identification
and Risk Assessment
Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards

is paramount. 5-Chlorosalicylanilide is classified under the Globally Harmonized System

(GHS) with specific hazard statements that dictate its handling and disposal requirements.[1]

The primary risks associated with this compound are irritation to the skin, eyes, and respiratory

system.
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Causality of Handling Procedures: The irritant nature of 5-Chlorosalicylanilide necessitates

measures to prevent direct contact and aerosol inhalation. All handling and waste packaging

should be performed in a well-ventilated area, preferably within a chemical fume hood, to

minimize exposure risk.[2][3]

Table 1: GHS Hazard Classification for 5-Chlorosalicylanilide

Hazard Class Hazard Statement Signal Word Pictogram

Skin
Corrosion/Irritation

H315: Causes skin
irritation

Warning Exclamation Mark

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation
Warning Exclamation Mark

Specific Target Organ

Toxicity

H335: May cause

respiratory irritation
Warning Exclamation Mark

Source: Aggregated GHS information provided to the European Chemicals Agency (ECHA).[1]

Part 2: Mandatory Personnel Protective Equipment
(PPE)
A foundational principle of laboratory safety is the consistent and correct use of PPE. The

selection of PPE must be based on a risk assessment of the procedures being performed. For

handling 5-Chlorosalicylanilide, including its disposal, the following PPE is mandatory.

Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Gloves must

be inspected for integrity before use and changed immediately if contamination occurs.[2][4]

Eye/Face Protection: Use chemical splash goggles that meet ANSI Z87.1 standards. If there

is a significant risk of splashing, a face shield should be worn in addition to goggles.[5]

Skin and Body Protection: A fully buttoned, long-sleeved laboratory coat is required to protect

against skin contact.[5] Ensure that shoes are closed-toed.
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Respiratory Protection: If there is a risk of generating dust or aerosols and work cannot be

conducted in a fume hood, a NIOSH-approved respirator may be necessary. Consult your

institution's Chemical Hygiene Officer or Environmental Health & Safety (EHS) department

for specific guidance.

Part 3: Step-by-Step Waste Disposal Protocol
The disposal of 5-Chlorosalicylanilide is governed by its classification as a halogenated

organic compound. It must be disposed of as hazardous waste in accordance with federal,

state, and local regulations.[2][6][7] Under no circumstances should this chemical be disposed

of down the drain or in the regular trash.[4][8]

Step 1: Waste Container Selection and Labeling
Select a Compatible Container: Use a designated hazardous waste container made of a

compatible material, such as high-density polyethylene (HDPE).[4] The container must have

a tightly fitting screw cap to prevent leaks and vapor release.[5][9]

Properly Label the Container: Affix a "Hazardous Waste" label to the container before adding

any waste. The label must include:

The words "Hazardous Waste."

The full chemical name: "Waste 5-Chlorosalicylanilide." Avoid using abbreviations or

chemical formulas.[5]

The specific hazards associated with the chemical (e.g., "Irritant").

The date on which the first quantity of waste is added to the container.

Step 2: Waste Segregation
Proper segregation is a critical step to prevent dangerous chemical reactions and to ensure the

waste is managed by the correct treatment pathway.

Isolate Halogenated Waste: 5-Chlorosalicylanilide waste must be collected in a container

designated for "Halogenated Organic Waste."[5][9]
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Prevent Commingling: Do not mix this waste with non-halogenated solvents, strong acids,

strong bases, or oxidizing agents.[8] Incompatible wastes must always be kept separate.[7]

Step 3: Waste Collection
Solid Waste: Collect pure 5-Chlorosalicylanilide powder, residues, or contaminated solids

(e.g., weigh paper, paper towels) and place them directly into the designated solid

halogenated waste container. Minimize dust generation during transfer.[3]

Contaminated Labware: Disposable labware (e.g., pipette tips, centrifuge tubes) that is

grossly contaminated should be placed in the solid hazardous waste container. Empty or

rinsed containers may be disposed of in the regular trash only after being triple-rinsed with a

suitable solvent; this rinsate must be collected as hazardous waste.[9]

Solutions: Solutions containing 5-Chlorosalicylanilide should be collected in a designated

"Halogenated Organic Liquid Waste" container.

Step 4: Storage and Final Disposal
Container Management: Keep the waste container tightly closed at all times, except when

actively adding waste.[5][9] Store the container in a well-ventilated, designated satellite

accumulation area within the laboratory.

Arrange for Pickup: Once the container is full or you are discontinuing the process, contact

your institution's EHS department to schedule a waste pickup.[7] Do not allow waste to

accumulate.

Documentation: Your EHS department will handle the final packaging, manifesting, and

shipment of the waste to a licensed treatment, storage, and disposal facility (TSDF), likely for

incineration, which is a common disposal method for halogenated organic compounds.[6]

Part 4: Emergency Procedures: Spill and
Decontamination
Accidental spills must be managed promptly and safely. The following protocol applies to small,

manageable spills that do not pose an immediate fire or respiratory hazard.
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Step 1: Immediate Response
Alert Personnel: Notify all personnel in the immediate area of the spill.

Isolate the Area: Restrict access to the spill area.

Consult the SDS: The Safety Data Sheet (SDS) for 5-Chlorosalicylanilide should be readily

accessible to laboratory employees.[10][11]

Step 2: Spill Cleanup Protocol
Don Appropriate PPE: At a minimum, wear a lab coat, chemical splash goggles, and two

pairs of chemically resistant gloves.

Contain and Absorb: For a solid spill, gently sweep up the material to avoid creating dust and

place it into the hazardous waste container.[3] For a liquid spill, cover it with an inert

absorbent material (e.g., vermiculite, sand, or chemical absorbent pads).[12]

Collect Waste: Carefully scoop the absorbent material and place it into the designated

halogenated hazardous waste container.

Decontaminate the Area: Wipe the spill surface with a cloth or towel dampened with a mild

detergent solution.[12] All cleaning materials must be disposed of as hazardous waste.

Wash Hands: Thoroughly wash your hands with soap and water after the cleanup is

complete.

Visualization of Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of 5-Chlorosalicylanilide waste.
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Caption: Workflow for the safe disposal of 5-Chlorosalicylanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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